N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H18ClN3O3S2/c20-14-5-7-15(8-6-14)28(25,26)23-11-9-13(10-12-23)18(24)22-19-21-16-3-1-2-4-17(16)27-19/h1-8,13H,9-12H2,(H,21,22,24)
• InChI Key: UOCQGLQNBZZLNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC3=CC=CC=C3S2)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H18ClN3O3S2
• Molecular Weight: 436.0 g/mol

Description

N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide is not yet fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways in the body.
Biochemical and Physiological Effects:
N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide has been shown to exhibit a wide range of biochemical and physiological effects, including:
1. Modulation of neurotransmitter levels in the brain.
2. Inhibition of various enzymes involved in the progression of cancer.
3. Inhibition of bacterial and fungal growth.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide in lab experiments include its wide range of biochemical and physiological effects, making it a versatile compound for various applications. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

There are several future directions for research on N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide, including:
1. Further studies on the compound's mechanism of action.
2. Development of new derivatives of this compound with improved activity.
3. Exploration of the compound's potential applications in other fields of scientific research.
4. Investigating the compound's potential as a drug candidate for various diseases.
In conclusion, N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide is a promising compound for various applications in scientific research. Its wide range of biochemical and physiological effects make it a versatile candidate for further study, and its potential applications in fields such as neuropharmacology, cancer research, and antibacterial and antifungal activity make it a promising compound for future research.

Synthesis Methods

The synthesis of N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide involves the reaction of 1-(4-chlorophenyl)piperidin-4-amine with 2-chlorobenzoic acid, followed by the addition of 2-aminobenzothiazole and sulfonyl chloride. The resulting compound is then purified through recrystallization.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide has been extensively studied for its potential applications in various fields of scientific research. Some of the key areas of research include:
1. Neuropharmacology: This compound has been shown to exhibit significant activity against various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
2. Cancer Research: N-(1,3-benzothiazol-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide has been shown to exhibit significant anti-cancer activity, making it a promising candidate for further research in this field.
3. Antibacterial and Antifungal Activity: This compound has been shown to exhibit significant activity against various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics.